BE“GHE Foundational & Exploratory

Check Availability & Pricing

Theoretical properties of hydroxyimino bis-
propanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Propanol, 1,1'-
Compound Name:
(hydroxyimino)bis-

cat. No.: B1609678

Unable to Identify "Hydroxyimino bis-propanol”

A comprehensive search of chemical databases and scientific literature did not yield a definitive
chemical structure or associated data for a compound named "hydroxyimino bis-propanol.”
This suggests that "hydroxyimino bis-propanol” may be a non-standard, proprietary, or incorrect
chemical name.

Without a well-defined molecular structure, it is not possible to provide the requested in-depth
technical guide on its theoretical properties, experimental protocols, and biological activities.
Key identifiers such as a CAS (Chemical Abstracts Service) number or an [IUPAC (International
Union of Pure and Applied Chemistry) name are necessary to retrieve accurate and specific
information.

For a detailed analysis as requested, please provide a more specific identifier for the molecule
of interest, such as:

A chemical structure diagram

A CAS number

A SMILES string

An InChl key
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e A more common or [UPAC-compliant name

Once a specific chemical entity can be identified, a thorough guide on its theoretical properties
and other requested information can be compiled.

 To cite this document: BenchChem. [Theoretical properties of hydroxyimino bis-propanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609678#theoretical-properties-of-hydroxyimino-bis-
propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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